![molecular formula C11H22N2O2 B590883 (3S)-3-(Boc-amino)-3-methylpiperidine CAS No. 1363378-21-5](/img/structure/B590883.png)
(3S)-3-(Boc-amino)-3-methylpiperidine
Overview
Description
(S)-tert-butyl (3-methylpiperidin-3-yl)carbamate is used in the preparation of substituted benzothienyl-pyrrolotriazines as antitumor agents.
Scientific Research Applications
Synthesis of Orthogonally Protected Aminopiperidines :
- (3S)-3-(Boc-amino)-3-methylpiperidine is used as a building block for the synthesis of 4-substituted 3-aminopiperidines, which have high potential for biological activity. A multigram synthesis approach starting from simple materials like pyridine and benzyl chloride was developed (Schramm et al., 2009).
Creation of New Scaffolds for Combinatorial Chemistry :
- Orthogonally N-protected (Boc and Cbz) 4-(1,2,3-triazol-4-yl)-substituted 3-aminopiperidines, prepared from a piperidine building block, serve as new scaffolds for combinatorial chemistry (Schramm et al., 2010).
Synthesis of Chiral Piperidines :
- (S)-1-Boc-3-hydroxypiperidine, synthesized from 3-hydroxypyridine, serves as a precursor for various bioactive compounds. It was synthesized using hydrogenation catalyzed by Rh/C, followed by chiral resolution and reaction with (Boc)2O (Wang Junming, 2013).
Palladium-catalyzed Synthesis of Aryl Piperidines :
- 3-Aryl-N-Boc-piperidines, crucial in pharmaceutical research, are synthesized using palladium-catalyzed migrative Negishi coupling. This process overcomes challenges related to the inert nature of C–H bonds in β-position to the nitrogen atom (Millet & Baudoin, 2015).
Enantioselective Synthesis of Lipophilic Amino Acids :
- N-Boc-protected amino acids substituted with mesityl group were synthesized in enantiomerically pure form. These acids serve as potential precursors for various biologically active compounds (Medina et al., 2000).
Synthesis of Fluoro-β-amino Acid Residues :
- Preparation of fluoro-β-amino acid residues, derived from various amino acids, highlights the versatility of this compound in synthesizing structurally diverse compounds (Yoshinari et al., 2011).
Asymmetric Synthesis Using Immobilized ω-transaminases :
- Chiral 3-aminopiperidine, a valuable intermediate for bioactive compounds, is synthesized using immobilized ω-transaminases. This approach affords the target compound with high yield and enantiomeric excess (Petri et al., 2019).
Synthesis of Enantiopure Pyrrolizidinone Amino Acid :
- Enantiopure (3S,5R,8S)-3-[N-(Boc)amino]-1-azabicyclo[3.3.0]octan-2-one 8-carboxylic acid was synthesized as a potential rigid dipeptide surrogate for exploring conformation-activity relationships in biologically active peptides (Dietrich & Lubell, 2003).
T-Amyloxycarbonyl as a New Protecting Group in Peptide Synthesis :
- The t-amyloxycarbonyl group, similar to the t-butoxycarbonyl group, is used in the synthesis of complicated peptides, offering an alternative to the Boc group (Sakakibara et al., 1965).
Modular Catalytic Synthesis of 3-Amino-3-aryl-2-oxindoles :
- Chiral 3-amino-3-aryloxindoles are synthesized using a Rh-catalyzed addition of arylboronic acids to isatin-derived N-Boc-protected ketimines. This process is significant for the synthesis of biologically active compounds (Marques & Burke, 2016).
Properties
IUPAC Name |
tert-butyl N-[(3S)-3-methylpiperidin-3-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-10(2,3)15-9(14)13-11(4)6-5-7-12-8-11/h12H,5-8H2,1-4H3,(H,13,14)/t11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKLFTJQKKCELGD-NSHDSACASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCNC1)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]1(CCCNC1)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1363378-21-5 | |
Record name | (3S)-3-(Boc-Amino)-3-methylpiperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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